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Compound of Interest

Compound Name: Diisobutyl succinate

Cat. No.: B1581793

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties of
Diisobutyl succinate (CAS 925-06-4), a versatile diester with applications across various
industries. This document consolidates key physicochemical data, safety information, and
experimental protocols to support research and development activities.

Core Physicochemical Properties

Diisobutyl succinate is a clear, colorless liquid with a faint, fruity odor. It is a diester formed
from the esterification of succinic acid with isobutanol.[1][2] Its key physical and chemical
properties are summarized in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C12H2204 [2][3]
Molecular Weight 230.3 g/mol [2][3]

CAS Number 925-06-4 [2]

Boiling Point 252.6 °C at 760 mmHg [2][3]
Density 0.982 g/cm? [2][3]

Flash Point 109.8 °C [2]
Refractive Index 1.434 [2]

Vapor Pressure 0.0192 mmHg at 25°C [2]

- 55.61 mg/L at 25 °C
Water Solubility (estimated) [4]
estimate

LogP (o/w) 3.004 (estimated) [4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Diisobutyl
succinate. While detailed spectra are best sourced from dedicated databases, general
information is as follows:

e 1H NMR & 3C NMR: Data available in various spectral databases.

e Mass Spectrometry (GC-MS): Spectral data is available through the NIST Mass
Spectrometry Data Center.[5]

 Infrared (IR) Spectroscopy: Vapor phase IR spectra are available.[5]
Experimental Protocols

Synthesis of Diisobutyl Succinate from Succinic
Anhydride and Isobutanol
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A common laboratory-scale synthesis of Diisobutyl succinate involves the reaction of succinic
anhydride with isobutanol.[6]

Materials:

Succinic anhydride (25 g, 250 mmol)

« |sobutyl alcohol (isobutanol)

e 100 mL pear-shaped round bottom flask

» Condenser

e Drying tube

o Magnetic stirrer

e QOil bath

Procedure:

e Weigh 25 g of succinic anhydride and add it to the 100 mL pear-shaped round bottom flask.
e Add approximately 5 mL of isobutyl alcohol to the flask.

 Fit the flask with a condenser and a drying tube, and begin magnetic stirring of the solution.
e Heat an oil bath to approximately 120 °C and place the flask in the heated bath.

e The succinic anhydride will melt, and the solution will begin to reflux.

o Over the next 30 minutes, slowly add an additional 20 mL of isobutyl alcohol to the refluxing
solution.

» After the reaction is complete, evaporate the final solution to dryness in vacuo.

e Place the resulting product under a vacuum to remove any residual unreacted isobutanol.
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¢ The purity of the resulting Diisobutyl succinate can be confirmed by *H-NMR in CDCls, with
reported purity reaching 98.9% and a quantitative yield.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diisobutyl Succinate (CAS 925-06-4): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581793#diisobutyl-succinate-cas-number-925-06-4-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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